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methylphenyl)acetamide

CAS No.: 5202-86-8

Cat. No.: B1266253

Get Quote

An In-Depth Technical Guide to the Physical Properties of N-(4-Chloro-2-
methylphenyl)acetamide

Abstract
N-(4-Chloro-2-methylphenyl)acetamide, a substituted aromatic amide, serves as a crucial

intermediate and building block in various fields of chemical synthesis, including agrochemicals

and pharmaceuticals. A thorough understanding of its physical properties is paramount for its

effective handling, reaction optimization, process scale-up, and quality control. This technical

guide provides a comprehensive overview of the core physical properties of N-(4-Chloro-2-
methylphenyl)acetamide (CAS No. 5202-86-8), synthesizing available data with expert-driven

methodologies for their experimental determination. We present key data on its thermophysical

characteristics, solubility profile, and spectroscopic signature. Furthermore, this document

outlines detailed, self-validating protocols for researchers to accurately characterize the

compound, ensuring scientific integrity and reproducibility.
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The structural attributes of N-(4-Chloro-2-methylphenyl)acetamide are fundamental to its

physical and chemical behavior. The molecule consists of an acetamide group linked to a 2-

methyl-4-chlorophenyl ring. The presence of the polar amide group, the hydrophobic aromatic

ring, and the electronegative chlorine atom creates a molecule with distinct regions of varying

polarity, which directly influences its melting point, boiling point, and solubility.

Table 1: Compound Identification | Identifier | Value | | :--- | :--- | | IUPAC Name | N-(4-chloro-2-
methylphenyl)acetamide[1] | | CAS Number | 5202-86-8[1][2] | | Molecular Formula |

C₉H₁₀ClNO[1] | | Molecular Weight | 183.64 g/mol [1][3] | | InChI Key | WMHHXYOPEQARIN-

UHFFFAOYSA-N[1] | | Canonical SMILES | CC1=CC(=C(C=C1)NC(=O)C)Cl | | Molecular

Structure |

|

Core Thermophysical Properties
The thermophysical properties define the state and behavior of the compound under different

temperature and pressure conditions. These values are critical for purification, storage, and

reaction engineering.

Table 2: Summary of Physical Properties

Property Value Comments

Physical State Solid at 25 °C, 1 atm[1]

Melting Point 139-140 °C[1][3] Experimental Value

Boiling Point 375.18 °C[1]
Normal boiling point;

Calculated Value

| Density | Data not available | See discussion below |

Melting Point
The melting point is a critical indicator of purity. For N-(4-Chloro-2-methylphenyl)acetamide,

the reported melting point is consistently in the range of 139-140 °C[1][3]. A sharp melting

range observed during experimental determination typically signifies high purity.
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Causality Behind Experimental Choice: Differential Scanning Calorimetry (DSC) is the gold-

standard technique for melting point determination. Unlike traditional melting point apparatus,

DSC not only provides a precise melting onset and peak but also quantifies the enthalpy of

fusion. A broad melting peak in a DSC thermogram can indicate the presence of impurities,

which depress and broaden the melting range, thus providing a self-validating check on

material purity.

Boiling Point
The calculated normal boiling point is 375.18 °C[1]. It is crucial to recognize this as a

theoretical value. Experimental determination via distillation at atmospheric pressure is often

impractical for complex organic molecules like this, as they may decompose at such high

temperatures. Vacuum distillation is a viable alternative to purify the compound at lower

temperatures, but a boiling point under vacuum would need to be extrapolated to atmospheric

pressure using a nomograph, introducing potential error.

Density
As of this guide's publication, experimentally determined density values for N-(4-Chloro-2-
methylphenyl)acetamide are not readily available in the literature. While rough estimates for

related isomers exist, they should not be used for precise calculations.[4][5] Experimental

determination is necessary for applications requiring accurate density data, such as reaction

modeling or formulation development.

Solubility Profile
The solubility of a compound is a key parameter in drug development, reaction solvent

selection, and purification processes like crystallization. The structure of N-(4-Chloro-2-
methylphenyl)acetamide suggests it has limited solubility in water due to the hydrophobic

nature of the chloro-methylphenyl group, but good solubility in common organic solvents.[6]

Protocol for Experimental Solubility Determination
(Shake-Flask Method)
This protocol describes a reliable, self-validating method to determine the solubility of N-(4-
Chloro-2-methylphenyl)acetamide in various solvents. The principle relies on allowing a
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suspension of the compound to reach equilibrium in a solvent, followed by quantification of the

dissolved solute in the supernatant.

Step-by-Step Methodology:

Preparation: Add an excess amount of N-(4-Chloro-2-methylphenyl)acetamide to several

sealed vials, ensuring a visible amount of undissolved solid.

Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the desired solvent (e.g., water,

ethanol, acetone, dimethyl sulfoxide) to each vial.

Equilibration: Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached. The system's stability is validated by taking measurements at multiple time points

(e.g., 24h and 48h); consistent results confirm equilibrium.

Phase Separation: Allow the vials to stand undisturbed at the same temperature for at least 2

hours to let the excess solid settle. Alternatively, centrifuge the vials to pellet the solid.

Sampling: Carefully withdraw a precise aliquot of the clear supernatant.

Dilution: Dilute the aliquot with a suitable solvent to a concentration that falls within the linear

range of the chosen analytical method.

Quantification: Analyze the concentration of the diluted sample using a validated analytical

technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection,

against a calibration curve prepared with known standards.

Calculation: Calculate the original concentration in the supernatant to determine the

solubility, typically expressed in mg/mL or mol/L.
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Caption: Workflow for experimental solubility determination.
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Spectroscopic Characterization
Spectroscopic analysis is indispensable for confirming the molecular structure and identity of a

compound. The following sections describe the expected spectral features for N-(4-Chloro-2-
methylphenyl)acetamide.

Proton Nuclear Magnetic Resonance (¹H NMR)
Aromatic Protons (Ar-H): Three protons on the phenyl ring are expected to appear in the

range of δ 7.0-8.0 ppm. Due to their substitution pattern, they will likely show complex

splitting patterns (doublets and doublet of doublets).

Amide Proton (N-H): A broad singlet is expected, typically in the range of δ 7.5-9.5 ppm,

depending on the solvent and concentration.

Methyl Protons (Ar-CH₃): A singlet corresponding to the three protons of the methyl group on

the aromatic ring, expected around δ 2.2-2.4 ppm.

Acetyl Protons (-COCH₃): A sharp singlet for the three protons of the acetyl group, expected

around δ 2.0-2.2 ppm.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Carbonyl Carbon (C=O): A peak in the downfield region, typically δ 168-172 ppm.

Aromatic Carbons (Ar-C): Six distinct peaks are expected between δ 110-145 ppm. The

carbons attached to the nitrogen, chlorine, and methyl groups will have characteristic shifts.

Methyl Carbons (-CH₃): Two peaks in the upfield region, typically δ 15-25 ppm.

Infrared (IR) Spectroscopy
N-H Stretch: A moderate to sharp absorption band around 3250-3300 cm⁻¹.

Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹.

C=O Stretch (Amide I band): A strong, sharp absorption band around 1660-1680 cm⁻¹.
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N-H Bend (Amide II band): A peak around 1530-1550 cm⁻¹.

Aromatic C=C Stretch: Medium intensity peaks in the 1450-1600 cm⁻¹ region.

C-Cl Stretch: A peak in the fingerprint region, typically 700-800 cm⁻¹.

Mass Spectrometry (MS)
In electron ionization (EI) mass spectrometry, the molecular ion peak [M]⁺ would be expected

at m/z 183. An isotopic peak [M+2]⁺ at m/z 185 with approximately one-third the intensity of the

[M]⁺ peak would be characteristic, confirming the presence of a single chlorine atom. Common

fragmentation patterns would likely involve the loss of the acetyl group or cleavage of the

amide bond.

Analytical Techniques Generated Data
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Caption: Workflow for spectroscopic identity confirmation.

Material Handling and Safety
Proper handling of N-(4-Chloro-2-methylphenyl)acetamide is essential to ensure laboratory

safety. According to the Safety Data Sheet (SDS), the compound is classified as hazardous.[2]

Hazards: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[2]
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Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[2]

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid

breathing dust. Wash hands thoroughly after handling.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Synthesis and Purity Considerations
N-(4-Chloro-2-methylphenyl)acetamide is typically synthesized via the acylation of 4-chloro-

2-methylaniline with an acetylating agent like acetic anhydride or acetyl chloride.

Expert Insight: The purity of the final product is highly dependent on the purity of the starting

aniline and the removal of reaction byproducts. Potential impurities could include unreacted

starting material or di-acetylated products. The presence of these impurities can significantly

impact the measured physical properties, particularly the melting point (causing depression and

broadening). Therefore, purification, commonly by recrystallization, is a critical step, and the

physical properties themselves serve as a benchmark for purity assessment.

Conclusion
This technical guide has detailed the essential physical properties of N-(4-Chloro-2-
methylphenyl)acetamide, providing both established data and robust methodologies for their

verification. The compound is a solid with a melting point of 139-140 °C and a high calculated

boiling point. While quantitative solubility and density data are sparse, this guide provides the

experimental framework necessary for their determination. The expected spectroscopic

fingerprints from NMR, IR, and MS analyses serve as a reliable basis for structural

confirmation. By integrating established data with detailed experimental protocols, this guide

equips researchers and drug development professionals with the necessary knowledge for the

confident use and characterization of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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